![molecular formula C16H21N3O5 B2956926 1-(2-(2-(2,5-Dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)urea CAS No. 2034615-38-6](/img/structure/B2956926.png)
1-(2-(2-(2,5-Dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(2-(2,5-Dioxopyrrolidin-1-yl)ethoxy)ethyl)-3-(3-methoxyphenyl)urea, also known as “Compound A,” is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of pharmacology.
Scientific Research Applications
Synthesis and Biochemical Evaluation
This compound belongs to a broader class of chemicals involved in the synthesis and biochemical evaluation for potential therapeutic applications. Research by Vidaluc et al. (1995) on a series related to this compound, specifically flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, has been synthesized and assessed for antiacetylcholinesterase activity. These compounds, including modifications for greater conformational flexibility and optimized pharmacophoric interactions, demonstrate the importance of such chemicals in therapeutic development (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).
Chemical Modification and Application
The research by Thalluri et al. (2014) demonstrates the use of ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement for synthesizing ureas from carboxylic acids. This highlights a method for modifying chemical structures, including ureas, in a way that could be relevant to the synthesis of the compound , offering insights into flexible, efficient, and environmentally friendly chemical synthesis processes (Thalluri, Manne, Dev, & Mandal, 2014).
Potential Therapeutic Applications
The compound falls within a category of molecules investigated for their therapeutic potential. For instance, the study on the synthesis of some urea and thiourea derivatives of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidine by Azam et al. (2009) evaluated their antiparkinsonian activity. This suggests the possible relevance of the compound for neurological conditions, demonstrating the broader applicability of urea derivatives in medicinal chemistry (Azam, Alkskas, & Ahmed, 2009).
properties
IUPAC Name |
1-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-3-(3-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5/c1-23-13-4-2-3-12(11-13)18-16(22)17-7-9-24-10-8-19-14(20)5-6-15(19)21/h2-4,11H,5-10H2,1H3,(H2,17,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEQXZSQVNWWCNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)NCCOCCN2C(=O)CCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.